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Compound of Interest

Compound Name: MS453

Cat. No.: B1191808 Get Quote

It has come to our attention that the designation "MS453" has been mistakenly associated with

a compound for biological or chemical research. Our comprehensive review of available data

indicates that MS453 is, in fact, the product identifier for a heavy-duty mining tire manufactured

by Maxam Tires and is not a substance used in experimental research.

This document serves to clarify this misunderstanding and to explain why the requested

application notes, experimental protocols, and signaling pathway diagrams for MS453 in a

research context cannot be provided. The fundamental premise of the request is based on an

incorrect identification of the subject matter.

The Nature of MS453
MS453 is a specialized tire designed for use in demanding mining applications.[1] Its features

are engineered for durability, load-bearing capacity, and performance in harsh environments.

As such, it does not possess a mechanism of action, interact with biological signaling

pathways, or have any application in scientific or drug development research.

Inapplicability to Experimental Design
The core requirements of the original request—including detailed experimental protocols,

quantitative data tables for research, and diagrams of signaling pathways—are predicated on

MS453 being a bioactive agent. Given that it is an inert industrial product, these concepts do

not apply.
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Therefore, it is not possible to generate the requested content. There are no signaling

pathways to diagram, no experimental data to present in tables, and no research protocols to

detail for a mining tire in a biological or chemical context.

We understand that clarity in research is paramount, and we hope this communication resolves

the confusion surrounding MS453. We encourage researchers to verify the identity of all

materials and compounds through reliable sources to ensure the integrity and validity of their

experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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